Cas no 133397-81-6 (L-Phenylalanine,3-(aminoiminomethyl)-N-[N-[(4-methylphenyl)sulfonyl]glycyl]-, methyl ester(9CI))

• Product Name: L-Phenylalanine,3-(aminoiminomethyl)-N-[N-[(4-methylphenyl)sulfonyl]glycyl]-, methyl ester(9CI)
• CAS No: 133397-81-6
• MF: C₂₀H₂₄N₄O₅S
• MW: 432.493363380432
• CID: 173708
• PubChem ID: 131624
• Update Time: 2025-04-19

L-Phenylalanine,3-(aminoiminomethyl)-N-[N-[(4-methylphenyl)sulfonyl]glycyl]-, methyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,3-(aminoiminomethyl)-N-[N-[(4-methylphenyl)sulfonyl]glycyl]-, methyl ester(9CI)
• methyl (2S)-3-(3-carbamimidoylphenyl)-2-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]propanoate
• N(alpha)-tosylglycyl-3-amidinophenylalanine methyl ester
• L-Phenylalanine, 3-(aminoiminomethyl)-N-(N-((4-methylphenyl)sulfonyl)glycyl)-, methyl ester
• methyl N-[(4-methylphenyl)sulfonyl]glycyl-3-carbamimidoyl-L-phenylalaninate
• N-Tapam
• 133397-81-6
• NS00070574
• DTXSID80158098
• 1v2p
• 1v2o
• Q27092899
• DB01737
• PD008460
• 1v2t
• 1v2q
• 1v2w
• NALPHA-(2-NAPHTHYLSULFONYLGLYCYL)-3-AMIDINO-D,L-PHENYLALANINE-ISOPROPYLESTER
• 1v2r
• METHYL N-[(4-METHYLPHENYL)SULFONYL]GLYCYL-3-[AMINO(IMINO)METHYL]-D-PHENYLALANINATE

• Inchi： 1S/C20H24N4O5S/c1-13-6-8-16(9-7-13)30(27,28)23-12-18(25)24-17(20(26)29-2)11-14-4-3-5-15(10-14)19(21)22/h3-10,17,23H,11-12H2,1-2H3,(H3,21,22)(H,24,25)/t17-/m0/s1
• InChI Key： YAEIKQDHLCFGAA-KRWDZBQOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(N[C@H](C(=O)OC)CC1C=CC=C(C(=N)N)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 432.14692
• Monoisotopic Mass: 432.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 151.44